Cas no 823226-18-2 (1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate)

1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate structure
823226-18-2 structure
Product Name:1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate
CAS No:823226-18-2
MF:C10H22O5S
MW:254.343682765961
CID:694230
PubChem ID:71419270
Update Time:2025-04-19

1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate
    • 3-cyclohexyloxypropan-1-ol,methanesulfonic acid
    • DTXSID50838537
    • SCHEMBL8133074
    • Methanesulfonic acid--3-(cyclohexyloxy)propan-1-ol (1/1)
    • 823226-18-2
    • Inchi: 1S/C9H18O2.CH4O3S/c10-7-4-8-11-9-5-2-1-3-6-9;1-5(2,3)4/h9-10H,1-8H2;1H3,(H,2,3,4)
    • InChI Key: MHOZXASSSMFWAZ-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)O.O(CCCO)C1CCCCC1

Computed Properties

  • Exact Mass: 254.11879497g/mol
  • Monoisotopic Mass: 254.11879497g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 180
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.2Ų
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